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Compound of Interest

Bis(ethylamino)-tert-butylamino-s-
Compound Name: o
triazine

Cat. No.: B042745

Fosterville, VIC — For professionals in drug development, scientific research, and related fields,
a comprehensive understanding of the physicochemical properties of chemical compounds is
paramount. This technical guide provides an in-depth overview of Terbuthylazine, a selective
herbicide identified by CAS number 5915-41-3. This document summarizes its key physical
and chemical characteristics, offering a valuable resource for laboratory and research
applications.

Core Physicochemical Properties

Terbuthylazine, with the molecular formula CoH16CINs, is a white, crystalline solid.[1] It is
characterized by a molecular weight of approximately 229.71 g/mol .[1][2][3] The compound
exhibits limited solubility in water but is soluble in organic solvents such as ethanol, methanol,
and dimethylformamide (DMF).[4][5]

A key parameter for assessing the environmental fate and bioaccumulation potential of a
compound is the octanol-water partition coefficient (LogP). For Terbuthylazine, the LogP value
is reported as 3.21 to 3.40, indicating a tendency to partition into fatty tissues.[2][5][6][7] The
melting point of Terbuthylazine is consistently reported in the range of 175.5°C to 179°C.[1][2]
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Property Value Source(s)
Molecular Formula CoH16CINs [11[31[5]
Molecular Weight 229.71 g/mol [11[2][3]
Appearance White crystalline solid/powder [11[2]
Melting Point 175.5-179°C [11[2][5][6]1[8]
Water Solubility 5.0 - 8.5 mg/L at 20°C [2][6]

LogP (o/w) 3.21-3.40 (21516171
Vapor Pressure 1.12 x 10=® mmHg [2]

Density 1.122 - 1.188 g/cm3 at 20°C [2][5]

pKa 2.0 (very weak base) [2]

Spectroscopic and Analytical Data

For the structural elucidation and quantification of Terbuthylazine, various analytical techniques
are employed. Mass spectrometry data is available, providing characteristic fragmentation
patterns for identification.[3][9] Analytical standards and certified reference materials for
Terbuthylazine are commercially available for use in high-performance liquid chromatography
(HPLC) and gas chromatography (GC) methods.[10][11] These methods are crucial for residue
analysis in environmental and biological samples.

Experimental Methodologies

The determination of the physicochemical properties of Terbuthylazine relies on standardized
experimental protocols.

Melting Point Determination: The melting point is determined using OECD Test Guideline 102,
which involves heating the substance and observing the temperature range over which it melts.

Solubility Testing: Water solubility is typically measured following standardized methods that
involve equilibrating the substance in water at a specific temperature and then quantifying the
dissolved concentration.
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LogP Determination: The octanol-water partition coefficient is experimentally determined using
methods such as the shake-flask method (OECD Guideline 107) or by HPLC (OECD Guideline
117), which correlates retention time with known LogP values.

Biological Activity and Signaling Pathways

Terbuthylazine functions as a herbicide by inhibiting photosynthesis in target plant species.[8]
While a detailed analysis of its specific signaling pathways in non-target organisms is
extensive, its primary mode of action is well-established. For researchers in drug development,
understanding the potential for off-target effects is critical. The study of its metabolism and
potential interactions with cellular pathways in mammalian systems is an active area of
research.

Below is a simplified representation of a generic experimental workflow for assessing the
environmental fate of a compound like Terbuthylazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 11.5915-41-3 - Terbuthylazine Standard - 206-20361[Detail Information] | [Analytical
Chemistry]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-
wako.fujifilm.com]

 To cite this document: BenchChem. [Unveiling the Properties of Terbuthylazine: A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042745#cas-number-5915-41-3-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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